Cas no 1215206-28-2 (N-Methyl-4-(trifluoromethoxy)aniline hydrochloride)

N-Methyl-4-(trifluoromethoxy)aniline hydrochloride structure
1215206-28-2 structure
Product Name:N-Methyl-4-(trifluoromethoxy)aniline hydrochloride
CAS No:1215206-28-2
MF:C8H9ClF3NO
MW:227.6113717556
MDL:MFCD09028964
CID:858001
PubChem ID:53216831
Update Time:2025-04-19

N-Methyl-4-(trifluoromethoxy)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-4-(trifluoromethoxy)aniline hydrochloride
    • N-Methyl-4-(trifluoromethoxy)aniline, HCl
    • BS-21000
    • AKOS015910162
    • N-methyl-4-(trifluoromethoxy)anilinehydrochloride
    • N-Methyl-4-(trifluoromethoxy)aniline HCl
    • DTXSID50681964
    • N-methyl-4-(trifluoromethyloxy)aniline hydrochloride
    • N-Methyl-N-[4-(trifluoromethoxy)phenyl]amine hydrochloride
    • HAQJOXNKLIBEQQ-UHFFFAOYSA-N
    • MFCD09028964
    • N-Methyl-4-(trifluoromethoxy)aniline--hydrogen chloride (1/1)
    • N-methyl-4-(trifluoromethoxy)aniline;hydrochloride
    • A825547
    • 1215206-28-2
    • DB-361416
    • SB76803
    • Benzenamine, N-methyl-4-(trifluoromethoxy)-, hydrochloride (1:1)
    • MDL: MFCD09028964
    • Inchi: 1S/C8H8F3NO.ClH/c1-12-6-2-4-7(5-3-6)13-8(9,10)11;/h2-5,12H,1H3;1H
    • InChI Key: HAQJOXNKLIBEQQ-UHFFFAOYSA-N
    • SMILES: Cl.FC(OC1C=CC(=CC=1)NC)(F)F

Computed Properties

  • Exact Mass: 227.0324761g/mol
  • Monoisotopic Mass: 227.0324761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 152
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 21.3Ų

N-Methyl-4-(trifluoromethoxy)aniline hydrochloride Pricemore >>

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